Cas no 1016860-14-2 (1-(4-methylphenyl)piperidin-4-amine)

• Product Name: 1-(4-methylphenyl)piperidin-4-amine
• CAS No: 1016860-14-2
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD09939566
• CID: 5668538
• PubChem ID: 22182389
• Update Time: 2025-05-22

1-(4-methylphenyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-p-Tolylpiperidin-4-amine
• 4-Piperidinamine, 1-(4-methylphenyl)-
• 1-(4-methylphenyl)piperidin-4-amine

• MDL： MFCD09939566
• Inchi： 1S/C12H18N2/c1-10-2-4-12(5-3-10)14-8-6-11(13)7-9-14/h2-5,11H,6-9,13H2,1H3
• InChI Key： UJKWJTXTYMOZFK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)CCC(N)CC1

Additional information on 1-(4-methylphenyl)piperidin-4-amine

Recent Advances in the Study of 1-(4-methylphenyl)piperidin-4-amine (CAS: 1016860-14-2) in Chemical Biology and Pharmaceutical Research

The compound 1-(4-methylphenyl)piperidin-4-amine (CAS: 1016860-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential interactions with biological targets, making it a compound of interest for researchers in medicinal chemistry and related disciplines.

One of the key areas of investigation has been the role of 1-(4-methylphenyl)piperidin-4-amine in the modulation of central nervous system (CNS) targets. Preliminary studies suggest that this compound exhibits affinity for certain neurotransmitter receptors, which could pave the way for its use in the development of treatments for neurological disorders. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding mechanisms and optimize its pharmacological profile.

In addition to its CNS applications, recent synthetic chemistry efforts have highlighted the versatility of 1-(4-methylphenyl)piperidin-4-amine as a scaffold for the design of new chemical entities. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of compounds with potential anticancer activity. The researchers reported that modifications to the piperidine core could enhance selectivity and efficacy against specific cancer cell lines, offering a promising avenue for further exploration.

Another noteworthy development is the investigation of 1-(4-methylphenyl)piperidin-4-amine in the context of drug metabolism and pharmacokinetics (DMPK). Early-stage research indicates that this compound exhibits favorable metabolic stability and bioavailability, which are critical factors for its progression into preclinical studies. These findings underscore its potential as a lead compound in the development of new therapeutic agents.

Looking ahead, the scientific community anticipates further studies to explore the full therapeutic potential of 1-(4-methylphenyl)piperidin-4-amine. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications, particularly in areas such as neurology and oncology. As research progresses, this compound may emerge as a valuable tool in the ongoing quest for innovative and effective treatments.